molecular formula C15H11F3N2O4 B8698941 2-[2-Methyl-3-(trifluoromethyl)anilino]-5-nitrobenzoic acid CAS No. 61708-31-4

2-[2-Methyl-3-(trifluoromethyl)anilino]-5-nitrobenzoic acid

Cat. No.: B8698941
CAS No.: 61708-31-4
M. Wt: 340.25 g/mol
InChI Key: SOWDTHRIACEPGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[2-Methyl-3-(trifluoromethyl)anilino]-5-nitrobenzoic acid is a useful research compound. Its molecular formula is C15H11F3N2O4 and its molecular weight is 340.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

61708-31-4

Molecular Formula

C15H11F3N2O4

Molecular Weight

340.25 g/mol

IUPAC Name

2-[2-methyl-3-(trifluoromethyl)anilino]-5-nitrobenzoic acid

InChI

InChI=1S/C15H11F3N2O4/c1-8-11(15(16,17)18)3-2-4-12(8)19-13-6-5-9(20(23)24)7-10(13)14(21)22/h2-7,19H,1H3,(H,21,22)

InChI Key

SOWDTHRIACEPGB-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC=C1NC2=C(C=C(C=C2)[N+](=O)[O-])C(=O)O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 25 g. of 2-chloro-5-nitro-benzoic acid in 125 ml. of n-pentyl alcohol add 4.8 g. of sodium hydroxide pellets, 25 g. of 2-methyl-3-trifluoromethylaniline and 2 g. of copper powder. With constant stirring, reflux the reaction mixture for 18 hours. Concentrate the mixture to one half volume and dilute with water and ether. Acidify the aqueous layer to obtain a crude product which is recrystallized to yield 5-nitro-N-(2-methyl-3-trifluoromethylphenyl) anthranilic acid, m.p. 244°-245° C.
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Synthesis routes and methods II

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